Cas no 1216183-10-6 (Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate)

• Product Name: Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate
• CAS No: 1216183-10-6
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 4563383
• PubChem ID: 90285303
• Update Time: 2025-06-15

Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromochroman-2-carboxylate
• Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate
• methyl 6-bromo-3,4-dihydro-2H-chromene-2-carboxylate
• 6-Bromo-chroman-2-carboxylic acid methyl ester
• XH0960
• SCHEMBL15880867
• Methyl6-bromochroman-2-carboxylate
• E84980
• BS-30310
• 1216183-10-6
• MFCD13705437

• Inchi： 1S/C11H11BrO3/c1-14-11(13)10-4-2-7-6-8(12)3-5-9(7)15-10/h3,5-6,10H,2,4H2,1H3
• InChI Key： VWCNPBJEYCPANM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C(=O)OC)O2

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate

Recent Advances in the Study of Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (CAS: 1216183-10-6)

Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (CAS: 1216183-10-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, including anti-inflammatory, anticancer, and antimicrobial drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate as a precursor for the synthesis of chromane derivatives with potent anti-inflammatory properties. The study demonstrated that modifications at the 6-position of the benzopyran scaffold, including the bromo substituent, significantly influenced the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could serve as a promising lead for the development of new anti-inflammatory drugs.

Another significant advancement was reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters, where Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate was utilized to synthesize a series of novel kinase inhibitors. The researchers found that the bromo-substituted chromane core enhanced the binding affinity of these inhibitors to specific kinase targets, leading to improved anticancer activity in vitro. The study also provided detailed structural-activity relationship (SAR) data, which could guide future drug design efforts.

Beyond its applications in drug discovery, Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has also been investigated for its role in material science. A 2022 study in ACS Applied Materials & Interfaces demonstrated its utility as a monomer for the synthesis of functional polymers with tunable optical properties. The bromo group in the compound allowed for further functionalization via cross-coupling reactions, enabling the development of materials with potential applications in optoelectronics and sensing.

In summary, Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (CAS: 1216183-10-6) continues to be a valuable compound in both medicinal chemistry and material science. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, makes it a focal point for ongoing research. Future studies are expected to further explore its potential in drug development and advanced material applications, building on the recent advancements highlighted in this briefing.